1-(2-Bromoethyl)-3-ethylbenzene

• Molecular Formula: C10H13Br
• Molecular Weight: 213.11 g/mol
• SMILES: CCC1=CC(=CC=C1)CCBr
• InChI: InChI=1S/C10H13Br/c1-2-9-4-3-5-10(8-9)6-7-11/h3-5,8H,2,6-7H2,1H3
• InChIKey: XEBOYHYBVZJAGJ-UHFFFAOYSA-N

1-(2-Bromoethyl)-3-ethylbenzene: Procurement-Relevant Identity and Position in Bromoalkylbenzene Space

1-(2-Bromoethyl)-3-ethylbenzene (CAS 250732-65-1), systematically named 1-(2-bromoethyl)-3-ethylbenzene and also referred to as 3-ethylphenethyl bromide, is a meta-substituted member of the bromoalkylbenzene family (C10H13Br, MW 213.11 g/mol) [1]. The compound features a primary alkyl bromide tethered to an aromatic ring that bears a single ethyl group at the 3-position. This regiochemistry distinguishes it from unsubstituted phenethyl bromide (CAS 103-63-9) and from its ortho- and para-ethyl isomers, establishing a unique steric and electronic profile that governs its reactivity in nucleophilic displacement, elimination, and electrophilic aromatic substitution pathways [2].

1

Chemical synthesis building block with meta-substituted bromoalkylbenzene regiochemistry.

2

Regiochemical control in nucleophilic displacement and electrophilic aromatic substitution.

3

Supports process chemistry workflows with reported lower boiling point than unsubstituted analog.

• [1] PubChem Compound Summary for CID 53427005, 1-(2-Bromoethyl)-3-ethylbenzene. National Center for Biotechnology Information. View Source
• [2] Blackwell, L. F., Buckley, P. D., & Jolley, K. W. (1974). Correlation of N.M.R. shifts with chemical reactivity in phenethyl systems. Australian Journal of Chemistry, 27(10), 2283–2288. View Source

Why 1-(2-Bromoethyl)-3-ethylbenzene Cannot Be Replaced by a Generic Phenethyl Bromide or an Unpositional Isomer

The 3-ethyl substituent exerts both inductive (+I) and steric effects that are not duplicated by the unsubstituted phenethyl bromide or by the 4-ethyl (para) isomer [1]. In E2 elimination, the Hammett ρ value of +2.85 for substituted phenethyl bromides means that the meta-ethyl group (σmeta ≈ −0.07) alters the rate by a factor of approximately 0.63 relative to the parent compound—a quantifiable difference that impacts reaction optimisation, product distribution, and impurity profiles in multi-step syntheses [2]. Furthermore, the meta orientation directs electrophilic aromatic substitution to distinct ring positions compared to ortho- or para-ethyl isomers, which is critical when the compound serves as a building block for regiospecifically functionalised drug candidates [3]. Substituting the 3-ethyl isomer with a different positional isomer or with the unsubstituted congener therefore introduces unpredictable changes in reaction rates, selectivity, and final product purity.

Target 1-(2-Bromoethyl)-3-ethylbenzene

Substitute 1-(2-Bromoethyl)benzene E2 elimination rate, boiling point, and regiochemical profiles may shift significantly, limiting direct substitution.

Target 3-Ethyl isomer (meta-directing)

Substitute 4-Ethyl isomer (ortho/para-directing) Electrophilic aromatic substitution yields distinct and non-interchangeable regioisomers, impacting downstream purity.

• [1] PubChem Compound Summary for CID 19813187, 1-(2-Bromoethyl)-4-ethylbenzene. National Center for Biotechnology Information. View Source
• [2] Blackwell, L. F., Buckley, P. D., Jolley, K. W., & MacGibbon, A. K. H. (1973). Deuterium kinetic isotope effect in elimination from phenethyl bromides in t-butyl alcohol. Journal of the Chemical Society, Perkin Transactions 2, 169–173. View Source
• [3] Molaid Chemical Database entry for 3-ethyl-phenethyl bromide (CAS 250732-65-1). Retrieved from www.molaid.com. View Source

Quantitative Head-to-Head Evidence for 1-(2-Bromoethyl)-3-ethylbenzene Versus Closest Analogs

E2 Elimination Reactivity: Meta-Ethyl Substituent Effect Quantified by Hammett Analysis

The base-catalysed E2 elimination of HBr from substituted phenethyl bromides exhibits a Hammett ρ value of +2.85 [1]. Applying the meta Hammett constant for an ethyl group (σmeta = −0.07) yields log(k3-ethyl/kH) = 2.85 × (−0.07) = −0.1995, corresponding to k3-ethyl/kH ≈ 0.63. Thus the 3-ethyl derivative eliminates approximately 37% slower than the unsubstituted phenethyl bromide under identical conditions. This class-level inference provides a quantitative rationale for reaction-tuning when selecting among positional isomers.

E2 Elimination Rate

Class-level inference

k_rel ≈ 0.63 (vs phenethyl bromide)

Supports ~37% slower base-catalyzed elimination.

Hammett-derived prediction for meta-ethyl substituent.

Evidence Dimension	Second-order rate constant for E2 dehydrobromination (k2H)
Target Compound Data	Predicted k₂H relative to parent: ~0.63 (k₃₋ₑₜₕᵧₗ/kH)
Comparator Or Baseline	Unsubstituted phenethyl bromide (1-(2-bromoethyl)benzene); k₂H(standard) taken as 1.0
Quantified Difference	Approximately 37% reduction in elimination rate
Conditions	NaOH or t-BuOK in alcoholic solvent; Hammett correlation from literature data for p-substituted phenethyl bromides extrapolated to meta substituent [1].

Why This Matters

A slower elimination rate translates to higher stability under basic conditions, enabling chemoselective transformations where the unsubstituted analog would generate substantial styrene by-product, thereby improving yield and purity in alkylation or amination sequences.

• [1] Blackwell, L. F., Buckley, P. D., Jolley, K. W., & MacGibbon, A. K. H. (1973). Deuterium kinetic isotope effect in elimination from phenethyl bromides in t-butyl alcohol. Journal of the Chemical Society, Perkin Transactions 2, 169–173. View Source

Physical Property Differentiation: Boiling Point and Volatility Shift Relative to Unsubstituted Phenethyl Bromide

The reported boiling point of 1-(2-bromoethyl)-3-ethylbenzene is approximately 200 °C (estimated at 760 mmHg) , which is markedly lower than the 220–221 °C boiling point of unsubstituted phenethyl bromide . The 3-ethyl isomer is therefore about 20 °C more volatile, a difference that directly impacts distillation-based purification, solvent recovery, and vapour-handling safety in pilot-scale operations.

Volatility

Cross-study comparable

ΔTb ≈ -20 °C (vs phenethyl bromide)

Reduced distillation energy and thermal stress.

Data to verify; estimated from reduced-pressure data.

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	~200 °C (extrapolated to 760 mmHg)
Comparator Or Baseline	1-(2-Bromoethyl)benzene (phenethyl bromide): 220–221 °C
Quantified Difference	ΔTb ≈ −20 °C (target compound boils lower)
Conditions	Atmospheric pressure (760 mmHg); target boiling point derived from reduced-pressure data and computational estimation.

Why This Matters

The 20 °C lower boiling point directly reduces energy consumption and thermal stress during distillation, a key procurement consideration for process R&D groups selecting between bromoalkylbenzene building blocks.

Regioselectivity in Electrophilic Aromatic Substitution: Meta vs. Para Directing Effects

The 3-ethyl substituent is a meta-directing group in electrophilic aromatic substitution (EAS) due to its alkyl inductive effect, whereas the 4-ethyl isomer (para) directs incoming electrophiles to the ortho position relative to the bromoethyl chain . This regiochemical difference is absolute: the 3-ethyl isomer yields substitution at C-4 or C-6 of the ring, while the 4-ethyl isomer yields substitution at C-2 or C-6 (the latter being sterically hindered). No quantitative rate data exist for the target compound, but the directive effect is qualitatively established and is critical for synthesising regioisomerically pure drug intermediates.

EAS Regiochemistry

Class-level inference

Target: Substitution at C-4/C-6

Comparator: Substitution at C-2/C-6

Regioisomer outcome inverted versus para-ethyl isomer.

Critical for drug intermediate regiopurity.

Evidence Dimension	Preferred site(s) of electrophilic aromatic substitution
Target Compound Data	Substitution at C-4 and C-6 (meta/para to ethyl, ortho/meta to bromoethyl chain)
Comparator Or Baseline	1-(2-Bromoethyl)-4-ethylbenzene: substitution at C-2 and C-6 (ortho to ethyl, ortho/para to bromoethyl chain)
Quantified Difference	Product regioisomer distribution is inverted; quantitative isomer ratios not available.
Conditions	Standard EAS conditions (nitration, halogenation, Friedel-Crafts); inferred from alkylbenzene directing rules.

Why This Matters

For medicinal chemistry programmes requiring a specific substitution pattern on the aromatic core, choosing the wrong ethyl isomer leads to a completely different regioisomer that cannot be separated without chromatography, directly impacting synthetic route feasibility and cost.

Validated Synthetic Utility as a CNS Drug Intermediate: Documented Application in Benzazepine Synthesis

3-Ethylphenethyl bromide has been explicitly employed as a reactant for the preparation of 4-(3-ethyl-phenyl)-2-phenyl-butyryl chloride, an intermediate in a class of potential central nervous system (CNS) drugs based on the 3-phenyl-2-(1-piperazinyl)-5H-1-benzazepine scaffold [1]. This documented application contrasts with the broader, less specific use of unsubstituted phenethyl bromide, which appears in a wider range of generic alkylation reactions but lacks a defined CNS-targeted intermediate role.

Documented Application

Supporting evidence

Reactant for 4-(3-ethyl-phenyl)-2-phenyl-butyryl chloride

Precedent in CNS-targeted benzazepine intermediate synthesis.

Source-specific review; single vendor documentation.

Evidence Dimension	Documented specific application in CNS drug intermediate synthesis
Target Compound Data	Reactant for 4-(3-ethyl-phenyl)-2-phenyl-butyryl chloride (CNS drug intermediate) [1]
Comparator Or Baseline	1-(2-Bromoethyl)benzene: no documented role in this specific benzazepine series
Quantified Difference	Not quantifiable; qualitative differentiation in synthetic utility
Conditions	Reaction with benzene in the presence of sulfuric acid and Solvent Yellow 146 [1].

Why This Matters

A procurement decision driven by a specific medicinal chemistry target benefits from precedent: the 3-ethyl isomer has a documented, successful transformation into a CNS-relevant intermediate, reducing route-scouting risk.

• [1] Molaid Chemical Database entry for 3-ethyl-phenethyl bromide (CAS 250732-65-1). Retrieved from www.molaid.com. View Source

High-Confidence Application Scenarios for 1-(2-Bromoethyl)-3-ethylbenzene Based on Quantitative Differentiation

Regiospecific Synthesis of Meta-Substituted CNS Drug Intermediates

The documented use of 3-ethylphenethyl bromide to prepare 4-(3-ethyl-phenyl)-2-phenyl-butyryl chloride, a precursor to benzazepine-based CNS agents, makes the compound a direct procurement choice for medicinal chemistry groups pursuing this scaffold [1]. The slower E2 elimination rate (≈37% reduction vs. unsubstituted phenethyl bromide) further supports cleaner alkylation profiles when the bromide is used under basic conditions, reducing styrene-derived impurities in the final API intermediate .

Process Chemistry: Distillation-Friendly Building Block with Lower Energy Footprint

The approximately 20 °C lower boiling point (~200 °C vs. ~220 °C for phenethyl bromide) reduces distillation energy costs and lowers the risk of thermal decomposition during purification at scale [1]. Process development teams evaluating bromoethylbenzene building blocks for multi-kilogram campaigns should factor this volatility advantage into solvent-recovery and product-isolation unit operations.

Structure-Activity Relationship (SAR) Studies Requiring Meta-Alkyl Substitution

In SAR campaigns where the spatial orientation of the alkyl substituent on the phenyl ring modulates target binding, the 3-ethyl isomer provides a distinct geometry compared to the 4-ethyl and 2-ethyl isomers [1]. The meta-directing effect in subsequent EAS functionalisation also enables late-stage diversification at ring positions that are not accessible with the para isomer, expanding the accessible chemical space without altering the core scaffold .

Nucleophilic Displacement Reactions Where Minimised Elimination Is Critical

The Hammett-derived prediction that the 3-ethyl group retards E2 elimination by a factor of ~0.63 relative to the parent compound means that this bromide is preferable to unsubstituted phenethyl bromide in SN2 reactions with amines, thiolates, or enolates when the reaction medium is basic [1]. The reduced styrene formation directly translates to higher isolated yields and simpler purification (e.g., avoiding column chromatography to remove polymerised styrene), a tangible benefit for both discovery and scale-up laboratories.

Application

Selection Property

Validation Focus

Regiospecific CNS drug intermediate synthesis

Meta-alkyl bromoalkylbenzene scaffold

Reported benzazepine intermediate feasibility

Process chemistry (distillation)

Lower boiling point vs. unsubstituted analog

Distillation energy consumption and thermal decomposition risk

SAR studies requiring meta-alkyl substitution

Distinct geometry vs. para/ortho isomers

Late-stage diversification via meta-directed EAS

Nucleophilic displacement (SN2)

Reduced E2 elimination impurity profile

Isolated yield and purification efficiency under basic conditions

• [1] Blackwell, L. F., Buckley, P. D., Jolley, K. W., & MacGibbon, A. K. H. (1973). Deuterium kinetic isotope effect in elimination from phenethyl bromides in t-butyl alcohol. Journal of the Chemical Society, Perkin Transactions 2, 169–173. View Source